3-(benzylsulfonyl)-1H-1,2,4-triazol-5-amine
Description
3-(Benzylsulfonyl)-1H-1,2,4-triazol-5-amine, also known as BSA, is a triazole derivative that is widely used in scientific research as a synthetic reagent. BSA is a versatile reagent that has been used in many applications, including the synthesis of organic compounds, the preparation of pharmaceuticals, and the study of biological processes. BSA is a useful tool for scientists to study the structure and function of proteins, peptides, and other molecules. BSA has a wide range of uses in the laboratory, and its versatility makes it an invaluable tool for scientists.
Scientific Research Applications
Drug Development and Enzyme Inhibition
The synthesis of 1-nitro-3-[(benzylsulfonyl)methyl]benzene involves the oxidation of a nitrosulfide precursor. Researchers initially aimed to prepare sulfone analogs as inhibitors of the enzyme dihydrofolate reductase . This enzyme plays a crucial role in DNA synthesis and repair, making it a target for anticancer drugs. Investigating the inhibitory potential of this compound could contribute to drug development.
Photostable Fluorescent Probes
Nanoparticles and organic dyes are commonly used in biological imaging. However, nanoparticles offer advantages such as high photo-stability and multiplexing capabilities. 1-nitro-3-[(benzylsulfonyl)methyl]benzene could serve as a photostable fluorescent probe, replacing traditional organic dyes in applications like fluorescence microscopy and cellular imaging .
Semiconductor Photocatalysis
Zinc oxide (ZnO) single crystals are ideal for studying semiconductor photocatalysis. Their high lattice integrity and well-defined crystal facets allow researchers to explore key mechanisms. 1-nitro-3-[(benzylsulfonyl)methyl]benzene could be relevant in understanding photochemical reactions on ZnO surfaces, potentially enhancing photocatalytic efficiency .
properties
IUPAC Name |
5-benzylsulfonyl-1H-1,2,4-triazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O2S/c10-8-11-9(13-12-8)16(14,15)6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,10,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLZSFHYAJVDZQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)C2=NC(=NN2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzylsulfonyl)-1H-1,2,4-triazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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